6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine

• IUPAC Name: 6-bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine
• InChI: InChI=1S/C7H4BrIN2/c8-4-1-6-7(11-2-4)5(9)3-10-6/h1-3,10H
• InChI Key: CCIGMKZMJLMLSD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1NC=C2I)Br
• Molecular Formula: C7H4BrIN2
• DSSTOX Substance ID: DTXSID60640148
• Molecular Weight: 322.93 g/mol
• CAS RN: 956485-60-2

Description

“6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine” is a chemical compound with the empirical formula C7H4BrIN2. It has a molecular weight of 322.93. This compound is a solid and is part of the halogenated heterocycles and heterocyclic building blocks.

Synthesis Analysis

The synthesis of “6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine” derivatives has been reported in scientific literature. For instance, a study reported the synthesis and biological evaluation of a new series of human neutrophil elastase (HNE) inhibitors with a pyrrolo pyridine scaffold. The results showed that position 2 of the pyrrolo [2,3-b]pyridine scaffold must be unsubstituted, and modifications of this position resulted in loss of HNE inhibitory activity.

Molecular Structure Analysis

The molecular structure of “6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine” can be represented by the SMILES string Brc1cnc2c(I)c[nH]c2c1. The InChI key for this compound is CCIGMKZMJLMLSD-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

“6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine” is a solid compound. Its empirical formula is C7H4BrIN2 and it has a molecular weight of 322.93.

Scientific Research Applications

Medicinal Chemistry: Kinase Inhibition

6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine: is a valuable scaffold in medicinal chemistry due to its structural similarity to purine bases. It’s particularly useful in the design of kinase inhibitors, which are crucial in targeted cancer therapies. .

Organic Synthesis: Building Blocks for Heterocyclic Compounds

In organic synthesis, this compound serves as a versatile building block for constructing complex heterocyclic structures. Its reactivity allows for selective functionalization, enabling the synthesis of a wide array of derivatives. .

Material Science: Organic Semiconductors

The compound’s rigid structure and the presence of halogens make it a candidate for use in organic semiconductor materials. These materials are essential for developing organic light-emitting diodes (OLEDs) and organic photovoltaic cells. .

Analytical Chemistry: Chromatographic Standards

Due to its unique structure, 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine can be used as a standard in chromatographic methods to help identify and quantify similar heterocyclic compounds. .

Pharmacology: Drug Metabolite Analogs

In pharmacology, analogs of this compound can be synthesized to mimic the metabolites of certain drugs. Studying these analogs helps understand the metabolic pathways and potential side effects of the drugs. .

Biochemistry: Enzyme Reaction Studies

The compound can be used in biochemistry to study enzyme-substrate interactions, especially those involving halogenated substrates. .

Safety and Hazards

“6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine” is classified as an irritant. It has hazard statements H302, H315, H318, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.

Future Directions

The future directions for “6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine” could involve its use as a scaffold for the development of potent HNE inhibitors. Further modifications of this compound could lead to the discovery of new therapeutics for diseases affecting the respiratory system.